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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Indium-115 in

cryogenic calorimeter experiments. The content is designed to guide researchers in

understanding the principles, experimental setup, and protocols for conducting high-precision

measurements of the beta decay spectrum of Indium-115.

Introduction to Indium-115 and Cryogenic
Calorimetry
Indium-115 (

115115

In) is a primordial nuclide with a natural abundance of approximately 95.7%.[1] It undergoes a
4th forbidden non-unique beta decay to Tin-115 (

115115

Sn) with an extremely long half-life of 4.41 x 10¹⁴ years.[1][2] This slow decay makes it an
excellent candidate for precision measurements that can test and refine nuclear structure
models. Such validation is crucial for other rare event searches, including the search for
neutrinoless double beta decay, a process that, if observed, would have profound implications
for neutrino physics.
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Cryogenic calorimeters, also known as bolometers, are highly sensitive detectors that operate

at temperatures close to absolute zero (typically in the millikelvin range). At these low

temperatures, the heat capacity of the detector's absorber crystal is extremely small.

Consequently, the energy deposited by a single particle interaction, such as a beta decay

event, results in a measurable temperature increase. This temperature change is then read out

by a sensitive thermometer, often a transition-edge sensor (TES). The key advantages of

cryogenic calorimeters are their excellent energy resolution and the flexibility in the choice of

absorber material, allowing the detector to be the source of the events of interest.

Recent advancements in cryogenic calorimetry have enabled highly precise measurements of

the

115115

In beta decay spectrum. Projects like the Array of Cryogenic Calorimeters to Evaluate Spectral
Shapes (ACCESS) are at the forefront of this research, utilizing indium-containing crystals as
the core of their detectors.[3][4]

Properties of Indium-115
A summary of the key nuclear properties of Indium-115 is presented in the table below.

Property Value

Natural Abundance 95.719(52) %[2]

Half-Life (T₁/₂) 4.41(25) x 10¹⁴ years[2]

Decay Mode β⁻

Daughter Nuclide ¹¹⁵Sn[2]

Beta Decay Energy (Q-value) 495.886 ± 3.761 keV[5]

Spin and Parity 9/2+[2]

Principle of Cryogenic Calorimetry
The fundamental principle of a cryogenic calorimeter is to measure the energy of an interacting

particle by detecting the temperature rise in an absorber material. The basic components and
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workflow are illustrated in the diagram below.
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Caption: Principle of a cryogenic calorimeter.

An energetic particle interacting within the absorber crystal deposits energy, leading to a

temperature increase. This temperature change is measured by a highly sensitive

thermometer. The absorber is weakly coupled to a heat sink at a constant base temperature,

allowing it to cool back down after an event.

Experimental Protocols
The following sections outline the generalized protocols for conducting an experiment to

measure the beta decay spectrum of

115115

In using a cryogenic calorimeter.

Crystal Preparation and Detector Assembly
The choice of an indium-containing crystal is critical as it serves as both the source of the

115115

In decays and the absorber for the emitted beta particles. Crystals such as Indium Iodide (InI)
and Indium Oxide (In₂O₃) have been successfully used.
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Protocol:

Crystal Growth: High-purity, single crystals of the chosen indium compound are grown. For

example, the Low-Thermal-Gradient Czochralski technique can be employed to produce

large, high-quality crystals with low internal radioactivity.

Crystal Cutting and Polishing: The grown crystal is cut to the desired dimensions (e.g., a

cube with sides of a few centimeters). The surfaces are then polished to an optical grade to

ensure consistent detector performance.

Thermometer Coupling: A Neutron Transmutation Doped (NTD) thermistor or a Transition-

Edge Sensor (TES) is attached to the crystal. This is a critical step that requires a robust and

reproducible thermal and mechanical connection. A common method is to use an epoxy

resin or a thin layer of grease to ensure good thermal contact.

Heater Installation: A small heater is often attached to the crystal to allow for periodic energy

calibration and to correct for thermal drifts.

Detector Mounting: The assembled crystal-thermometer unit is mounted in a holder, typically

made of a low-radioactivity material like copper. The holder provides the weak thermal link to

the cryostat's cold plate.

Cryostat Operation and Detector Cooling
The experiment is housed within a dilution refrigerator to achieve the necessary operating

temperatures in the millikelvin range.

Protocol:

System Preparation: The detector array is installed in the experimental chamber of the

dilution refrigerator. The system is then sealed and a vacuum is established.

Pre-cooling: The system is pre-cooled using liquid nitrogen (to 77 K) and then liquid helium

(to 4.2 K).

Dilution Refrigerator Operation: The dilution refrigerator is started to cool the detector stage

to its base temperature, typically around 10 mK.
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Temperature Stabilization: The temperature of the detector stage is actively stabilized using

a PID controller connected to a heater on the cold plate. Stable operating temperatures are

crucial for high-resolution measurements.

Data Acquisition and Processing
The small electrical signals from the thermometers are amplified and digitized for analysis.

Protocol:

Signal Amplification: The resistance change in the thermometer is typically measured using a

SQUID (Superconducting Quantum Interference Device) based readout circuit for low-noise

amplification.

Digitization: The amplified signals (pulses) are digitized using a high-resolution analog-to-

digital converter (ADC). A sufficiently long time window is recorded for each pulse to capture

the full rise and decay profile.

Triggering: A software or hardware trigger is implemented to identify potential particle

interaction events based on the pulse amplitude or shape.

Data Storage: The digitized waveforms of the triggered events are stored for offline analysis.

Calibration and Data Analysis
Energy calibration is essential to convert the measured pulse heights into an energy spectrum.

Protocol:

Energy Calibration: Calibration is performed by exposing the detector to radioactive sources

with well-known gamma-ray energies (e.g., ⁵⁷Co, ²⁴¹Am). The positions of the photopeaks in

the measured spectrum are used to establish a relationship between pulse height and

energy.

Pulse Shape Analysis: The shape of each pulse is analyzed to discriminate between signal

and noise, and potentially to identify different types of particle interactions. The rise time and

decay time of the pulses are key parameters in this analysis.
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Spectrum Generation: An energy spectrum is constructed by creating a histogram of the

energies of all valid events.

Background Subtraction: A background model is developed based on measurements with a

"dummy" detector (without

115115

In) or from simulations. This background is then subtracted from the measured spectrum to
obtain the pure

115115

In beta decay spectrum.

Spectral Shape Analysis: The resulting spectrum is compared to theoretical models of the

115115

In beta decay. This comparison can be used to determine fundamental nuclear physics
parameters, such as the value of the axial-vector coupling constant (gₐ).

Experimental Workflow
The overall workflow for an Indium-115 cryogenic calorimeter experiment is depicted in the

following diagram.
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Caption: Experimental workflow for
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115115

In cryogenic calorimetry.

Summary of Experimental Data
The following table summarizes key parameters from recent Indium-115 cryogenic calorimeter

experiments.

Parameter LiInSe₂ Experiment
InI Experiment
(ACCESS)

In₂O₃ Experiment
(ACCESS)

Crystal Mass Not Specified ~ grams ~ grams

Operating

Temperature
Near absolute zero ~10 mK ~10 mK

Thermometer Not Specified NTD Thermistor NTD Thermistor

Energy Resolution High High High

Key Finding

Precise measurement

of the

115115

In decay rate.[6]

Simultaneous

measurement of half-

life and spectral

shape.

Feasibility study for

spectral shape

measurement.[3]

Note: Specific quantitative values for parameters like crystal mass and energy resolution are

often experiment-specific and may not be publicly available in all cases.

Conclusion
The use of Indium-115 in cryogenic calorimeters represents a powerful technique for probing

fundamental nuclear physics. The ultra-low operating temperatures and the high energy

resolution of these detectors allow for unprecedentedly precise measurements of the beta

decay spectrum of

115115
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In. The data obtained from these experiments provide stringent tests of nuclear models, which
are essential for advancing our understanding of nuclear structure and for interpreting the
results of next-generation neutrinoless double beta decay searches. The protocols and
information provided in these notes serve as a guide for researchers entering this exciting and
impactful field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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